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Introduction
Cardiotrophin-1 (CT-1) is a cytokine belonging to the interleukin-6 (IL-6) family, known for its

significant role in cardiac development, hypertrophy, and cardioprotection.[1][2][3] Elevated

circulating levels of CT-1 have been associated with various cardiovascular diseases, including

hypertension, heart failure, myocardial infarction, and hypertrophic cardiomyopathy, making it a

valuable biomarker for diagnosis, prognosis, and monitoring of these conditions.[4][5][6][7] CT-

1 exerts its effects by signaling through a receptor complex composed of the leukemia

inhibitory factor receptor (LIFR) and glycoprotein 130 (gp130).[1][2][8] This interaction triggers

downstream signaling cascades, including the JAK/STAT, PI3K/Akt, and MAPK/ERK pathways,

which regulate cellular processes like growth and survival.[1][4][5]

These application notes provide a detailed protocol for the quantitative measurement of human

Cardiotrophin-1 in serum samples using a sandwich enzyme-linked immunosorbent assay

(ELISA), the most common and established method for this purpose.

Data Presentation: Serum Cardiotrophin-1 Levels

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12396252#bc-rfq
https://www.ahajournals.org/doi/10.1161/01.CIR.0000034024.61382.42
https://pubmed.ncbi.nlm.nih.gov/9253712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2517776/
https://pubmed.ncbi.nlm.nih.gov/21275339/
https://www.mdpi.com/2571-8800/1/1/10
https://www.sibjcem.ru/jour/article/view/1193/0?locale=en_US
https://pmc.ncbi.nlm.nih.gov/articles/PMC3021387/
https://www.ahajournals.org/doi/10.1161/01.CIR.0000034024.61382.42
https://pubmed.ncbi.nlm.nih.gov/9253712/
https://www.thermofisher.com/elisa/product/Human-Cardiotrophin-1-ELISA-Kit/EHCTF1
https://www.ahajournals.org/doi/10.1161/01.CIR.0000034024.61382.42
https://pubmed.ncbi.nlm.nih.gov/21275339/
https://www.mdpi.com/2571-8800/1/1/10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes representative quantitative data for CT-1 levels in human

serum/plasma from healthy individuals and patients with cardiovascular conditions. These

values can serve as a reference for experimental findings.

Condition
CT-1 Concentration
(fmol/mL)

CT-1 Concentration
(pg/mL)

Reference

Healthy Controls 17.92 ± 12.03 ~403.7 ± 270.7 [7]

Hypertensive Patients - Elevated vs. Controls [9]

Hypertrophic

Cardiomyopathy
136.28 ± 72.01 ~3071.6 ± 1622.6 [7]

Severe Left

Ventricular

Dysfunction

Higher than Healthy

Controls
- [6]

Heart Failure
Increased with

severity
- [5]

Acute Myocardial

Infarction
Elevated - [5]

Conversion Note: The molecular weight of human Cardiotrophin-1 is approximately 22.5 kDa.

Therefore, 1 fmol/mL is roughly equivalent to 22.5 pg/mL.
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Caption: Cardiotrophin-1 signaling cascade.
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Experimental Workflow: Serum CT-1 Measurement by
ELISA

ELISA Workflow for Serum Cardiotrophin-1

Start: Sample Collection

Serum Preparation:
- Clot for 2h at RT or overnight at 4°C

- Centrifuge at 1000 x g for 20 min
- Collect supernatant

Add 100µL of Standards,
Controls, and Samples to wells.
Incubate for 1-2 hours at 37°C.

Reagent Preparation:
- Prepare Standards

- Prepare Wash Buffer
- Prepare Detection Reagents

Plate pre-coated with
capture anti-CT-1 antibody

Aspirate and wash wells
(3 times)

Add 100µL of Biotinylated
Detection Antibody.

Incubate for 1 hour at 37°C.

Aspirate and wash wells
(3 times)

Add 100µL of HRP-conjugated
Streptavidin.

Incubate for 30 minutes at 37°C.

Aspirate and wash wells
(5 times)

Add 90µL of TMB Substrate.
Incubate for 10-20 minutes at 37°C

in the dark.

Add 50µL of Stop Solution.

Measure absorbance at 450nm
using a microplate reader.

Data Analysis:
- Generate Standard Curve

- Calculate CT-1 concentrations

End
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Caption: A typical sandwich ELISA workflow.

Experimental Protocols
Principle of the Method
This protocol describes a sandwich ELISA for the quantitative detection of human CT-1.[8] A

microplate is pre-coated with a monoclonal antibody specific to human CT-1. When serum

samples, standards, or controls are added to the wells, the CT-1 present binds to the

immobilized antibody. Subsequently, a biotin-conjugated polyclonal antibody specific for CT-1 is

added, which binds to the captured CT-1, forming a "sandwich". Avidin conjugated to

Horseradish Peroxidase (HRP) is then added, which binds to the biotin. Following a wash step,

a substrate solution is added, and the HRP enzyme catalyzes a color change. The intensity of

the color is directly proportional to the amount of CT-1 in the sample.[8] The reaction is

terminated by the addition of a stop solution, and the absorbance is measured at 450 nm.

Materials and Reagents
Human Cardiotrophin-1 ELISA Kit (containing pre-coated 96-well plate, standards, detection

antibodies, HRP conjugate, wash buffer, substrate, and stop solution)

Deionized or distilled water

Precision pipettes and disposable tips

Microplate reader capable of measuring absorbance at 450 nm

Squirt bottle, manifold dispenser, or automated microplate washer

Graduated cylinders

Tubes for standard and sample dilutions

Absorbent paper

Sample Collection and Storage
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Serum Collection: Use a serum separator tube (SST) and allow the blood sample to clot for 2

hours at room temperature or overnight at 4°C before centrifugation.[10]

Centrifugation: Centrifuge the clotted blood at approximately 1,000 x g for 20 minutes.[10]

Aliquoting and Storage: Carefully remove the serum and assay immediately. For later use,

aliquot the serum and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[10]

Reagent Preparation
Bring all reagents and samples to room temperature before use.

Standard Preparation: Reconstitute the lyophilized CT-1 standard with the provided standard

diluent to create a stock solution. Allow it to sit for 10 minutes with gentle shaking. Prepare a

dilution series of the standard as per the kit manufacturer's instructions to generate a

standard curve (e.g., 1000 pg/mL, 500 pg/mL, 250 pg/mL, 125 pg/mL, 62.5 pg/mL, 31.25

pg/mL, and a blank).[10]

Wash Buffer (1x): If a concentrated wash buffer is supplied, dilute it with deionized or distilled

water to the working concentration as specified in the kit manual.[10]

Detection Reagent A (Biotinylated Antibody) and B (HRP-Avidin): Briefly centrifuge the

concentrated detection reagents before use. Dilute them to the working concentration with

the appropriate assay diluent as per the kit's instructions.[10]

Assay Procedure
Well Setup: Determine the number of wells required for standards, samples, and controls. It

is recommended to run all in duplicate.

Add Samples and Standards: Add 100 µL of each standard, sample, and control into the

appropriate wells. Cover the plate with a sealer and incubate for 1 hour at 37°C.[10]

First Incubation: After incubation, aspirate the liquid from each well.

Add Detection Reagent A: Add 100 µL of the prepared biotinylated detection antibody to

each well. Cover and incubate for 1 hour at 37°C.[10]
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First Wash: Aspirate the liquid and wash each well three times with 300 µL of 1x Wash

Buffer. Ensure complete removal of liquid after the final wash by inverting the plate and

blotting it on a clean paper towel.

Add Detection Reagent B: Add 100 µL of the prepared HRP-conjugate to each well. Cover

and incubate for 30 minutes at 37°C.[10]

Second Wash: Aspirate the liquid and wash each well five times with 1x Wash Buffer as

described previously.[10]

Substrate Incubation: Add 90 µL of TMB Substrate Solution to each well. Incubate for 10-20

minutes at 37°C in the dark. A blue color will develop in positive wells.[10]

Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to

yellow.[10]

Read Plate: Immediately measure the optical density (OD) of each well at 450 nm using a

microplate reader.

Data Analysis
Standard Curve: Average the duplicate readings for each standard, control, and sample.

Subtract the average zero standard OD.

Plot the mean absorbance for each standard on the y-axis against the concentration on the

x-axis. Generate a standard curve using a four-parameter logistic (4-PL) curve-fit.

Calculate Concentrations: Use the standard curve to determine the concentration of CT-1 in

the samples. Remember to multiply the calculated concentration by the dilution factor if

samples were diluted prior to the assay.

Conclusion
The sandwich ELISA protocol detailed above provides a robust and sensitive method for the

quantification of Cardiotrophin-1 in human serum. Accurate measurement of CT-1 levels is

crucial for research into its physiological roles and its potential as a clinical biomarker in
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cardiovascular diseases. Adherence to this protocol and the specific instructions provided by

the chosen ELISA kit manufacturer will ensure reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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